Cas no 1565074-00-1 (3-(2,3-Dihydroxypropyl)azepan-2-one)

• Product Name: 3-(2,3-Dihydroxypropyl)azepan-2-one
• CAS No: 1565074-00-1
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5695632
• PubChem ID: 104679579
• Update Time: 2023-10-31

3-(2,3-Dihydroxypropyl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-733686
• 1565074-00-1
• 3-(2,3-DIHYDROXYPROPYL)AZEPAN-2-ONE
• 2H-Azepin-2-one, 3-(2,3-dihydroxypropyl)hexahydro-
• 3-(2,3-Dihydroxypropyl)azepan-2-one

• Inchi： 1S/C9H17NO3/c11-6-8(12)5-7-3-1-2-4-10-9(7)13/h7-8,11-12H,1-6H2,(H,10,13)
• InChI Key： LJIIWBCEUDLUJA-UHFFFAOYSA-N
• SMILES： OC(CO)CC1C(NCCCC1)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 448.7±15.0 °C(Predicted)
• pka: 14.11±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams